![molecular formula C22H28N4O3S B2712913 5-(Azepan-1-yl)-2-(4-(azepan-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile CAS No. 940999-80-4](/img/structure/B2712913.png)
5-(Azepan-1-yl)-2-(4-(azepan-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile
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Description
5-(Azepan-1-yl)-2-(4-(azepan-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H28N4O3S and its molecular weight is 428.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Compounds
One study discusses the synthesis and characterization of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, exhibiting notable anticancer activities against a broad spectrum of cancer cell lines. These compounds, characterized by IR, 1H NMR, 13C NMR spectroscopy, and elemental analysis, showed potent growth inhibitory and cytostatic activities at submicromolar concentrations, particularly displaying high selectivity towards leukemia cell lines. This highlights the compound's framework as a promising basis for developing new anticancer drugs (Kachaeva et al., 2018).
Antioxidant Properties and Chemical Diversification
Another research avenue explores the antioxidant properties and potential for chemical diversification of phenylselanyl-1H-1,2,3-triazole-4-carbonitriles. These synthesized compounds demonstrated significant in vitro antioxidant activity, with one variant showing the highest effect. Furthermore, these compounds could be transformed into more complex products, introducing multifunctional hybrids containing both triazole and tetrazole systems (Savegnago et al., 2016).
Novel Synthesis Routes
Research also focuses on novel synthesis routes, such as the microwave-mediated synthesis of a 2-substituted-5-aminooxazole-4-carbonitrile library. This approach allows for rapid synthesis and modification of compounds, demonstrating the versatility and efficiency of microwave-assisted chemistry in generating structurally diverse compounds. One of the compounds synthesized showcased micromolar affinity against cannabinoid receptors, indicating potential therapeutic applications (Spencer et al., 2012).
Photophysics and Photochemistry
Another study delved into the photochemistry of aryl azides, relevant to understanding the photophysical properties of similar compounds. This research provides insights into the intermediate processes and reaction mechanisms underpinning the behavior of these compounds under light exposure, essential for applications in photochemical synthesis and material sciences (Shields et al., 1987).
Properties
IUPAC Name |
5-(azepan-1-yl)-2-[4-(azepan-1-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O3S/c23-17-20-22(25-13-5-1-2-6-14-25)29-21(24-20)18-9-11-19(12-10-18)30(27,28)26-15-7-3-4-8-16-26/h9-12H,1-8,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOAMXESTCXVJFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.